Cas no 114873-00-6 (Boc-2-fluoro-L-phenylalanine)

Boc-2-fluoro-L-phenylalanine is a protected derivative of L-phenylalanine featuring a fluoro substituent at the 2-position of the aromatic ring and a tert-butoxycarbonyl (Boc) protecting group on the amino functionality. This compound is widely used in peptide synthesis and medicinal chemistry due to its stability under acidic conditions and selective deprotection properties. The fluorine atom enhances metabolic stability and influences electronic properties, making it valuable for structure-activity relationship studies. The Boc group facilitates orthogonal protection strategies, enabling controlled elongation of peptide chains. Its high purity and well-defined stereochemistry ensure reproducibility in research applications, particularly in the development of fluorinated bioactive molecules.
Boc-2-fluoro-L-phenylalanine structure
Boc-2-fluoro-L-phenylalanine structure
Product Name:Boc-2-fluoro-L-phenylalanine
CAS No:114873-00-6
MF:C14H18FNO4
MW:283.295427799225
MDL:MFCD00672520
CID:63108
PubChem ID:2734496
Update Time:2025-06-08

Boc-2-fluoro-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

    • Boc-2-fluoro-L-phenylalanine
    • tert-Butoxycarbonyl-L-2-fluorophenylalanine
    • BOC-L-2-Fluorophe
    • (S)-N-BOC-2-FLUOROPHENYLALANINE
    • Boc-L-2-Fluorophenylalanine
    • Boc-L-Phe(2-F)-OH
    • (S)-2-((tert-Butoxycarbonyl)amino)-3-(2-fluorophenyl)propanoic acid
    • Boc-2-(L)-fluorophenylalanine
    • BOC-2-FLUORO-L-PHE
    • Boc-L-2-Fluoro-phe-OH
    • BOC-O-FLUORO-PHE-OH
    • BOC-PHE(O-F)-OH
    • RARECHEM BK PT 0020
    • Boc-Phe(2-F)-OH
    • (S)-BOC-2-Fluorophe
    • Boc-o-fluoro-L-Phe-OH
    • Boc-D-2-fluorophenylalanine
    • (2S)-2-(tert-butoxycarbonylamino)-3-(2-fluorophenyl)propanoic acid
    • (2S)-3-(2-fluorophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
    • (2S)-2-[(tert-butoxy)carbonylamino]-3-(2-fluorophenyl)propanoic acid
    • PubC
    • L-Phenylalanine, N-[(1,1-dimethylethoxy)carbonyl]-2-fluoro-
    • PubChem6121
    • Boc-2-Fluoro-L-Phe-OH
    • Boc-L-2-Fluoro phenylalanine
    • N-Boc-o
    • AM83330
    • (S)-2-((tert-Butoxycarbonyl)amino)-3-(2-fluorophenyl)propanoate
    • EN300-3365337
    • AC-5824
    • Boc-Phe(2-F)-OH, >=98.0% (TLC)
    • MFCD00672520
    • N10789
    • AKOS015895340
    • (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(2-fluorophenyl)propanoic acid
    • (S)-2-(TERT-BUTOXYCARBONYLAMINO)-3-(2-FLUOROPHENYL)PROPANOIC ACID
    • 114873-00-6
    • N-alpha-t-Butyloxycarbonyl-L-2-fluorophenylalanine (Boc-L-Phe(2-F)-OH)
    • A803255
    • Phenylalanine,N-[(1,1-dimethylethoxy)carbonyl]-2-fluoro-
    • NTWUXBKUDXGMHV-NSHDSACASA-N
    • J-300398
    • SCHEMBL1270141
    • N-tert-Butoxycarbonyl-L-2-Fluoro Phenylalanine
    • N-Boc-o-fluoro-L-phenylalanine
    • DS-16137
    • CS-W012251
    • DTXSID00370336
    • CHEMBL5306958
    • (2S)-2-[(tert-butoxycarbonyl)amino]-3-(2-fluorophenyl)propanoic acid
    • MDL: MFCD00672520
    • Inchi: 1S/C14H18FNO4/c1-14(2,3)20-13(19)16-11(12(17)18)8-9-6-4-5-7-10(9)15/h4-7,11H,8H2,1-3H3,(H,16,19)(H,17,18)/t11-/m0/s1
    • InChI Key: NTWUXBKUDXGMHV-NSHDSACASA-N
    • SMILES: FC1C=CC=CC=1C[C@@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 283.12200
  • Monoisotopic Mass: 283.122
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.6
  • Surface Charge: -1
  • XLogP3: 3.3

Experimental Properties

  • Color/Form: Not available
  • Density: 1.1918 (estimate)
  • Melting Point: 92-98 °C
  • Boiling Point: 427.3±40.0 °C at 760 mmHg
  • Flash Point: 212.2±27.3 °C
  • Refractive Index: 1.517
  • PSA: 75.63000
  • LogP: 2.73700
  • Solubility: Not available
  • Specific Rotation: 10 º (c=1,EtOAc)
  • Optical Activity: [α]20/D +9±1°, c = 1% in ethyl acetate

Boc-2-fluoro-L-phenylalanine Security Information

Boc-2-fluoro-L-phenylalanine Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Boc-2-fluoro-L-phenylalanine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM220313-10g
(S)-2-((tert-Butoxycarbonyl)amino)-3-(2-fluorophenyl)propanoic acid
114873-00-6 95%
10g
$128 2021-06-09
Chemenu
CM220313-25g
(S)-2-((tert-Butoxycarbonyl)amino)-3-(2-fluorophenyl)propanoic acid
114873-00-6 95%
25g
$234 2021-06-09
Fluorochem
008082-1g
Boc-l-2-Fluorophenylalanine
114873-00-6 99%
1g
£16.00 2022-03-01
Fluorochem
008082-5g
Boc-l-2-Fluorophenylalanine
114873-00-6 99%
5g
£66.00 2022-03-01
Fluorochem
008082-10g
Boc-l-2-Fluorophenylalanine
114873-00-6 99%
10g
£110.00 2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-UY075-1g
Boc-2-fluoro-L-phenylalanine
114873-00-6 97%
1g
155.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-UY075-5g
Boc-2-fluoro-L-phenylalanine
114873-00-6 97%
5g
555.0CNY 2021-07-12
Apollo Scientific
PC0232-1g
2-Fluoro-L-phenylalanine, N-BOC protected
114873-00-6 0.98
1g
£15.00 2025-02-19
Apollo Scientific
PC0232-5g
2-Fluoro-L-phenylalanine, N-BOC protected
114873-00-6 0.98
5g
£26.00 2025-02-19
Apollo Scientific
PC0232-25g
2-Fluoro-L-phenylalanine, N-BOC protected
114873-00-6 0.98
25g
£124.00 2025-02-19

Boc-2-fluoro-L-phenylalanine Production Method

Boc-2-fluoro-L-phenylalanine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:114873-00-6)BOC-L-2-氟苯丙氨酸
Order Number:LE2469868
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:39
Price ($):discuss personally
Email:18501500038@163.com

Additional information on Boc-2-fluoro-L-phenylalanine

Boc-2-Fluoro-L-Phenylalanine (CAS No. 114873-00-6): A Comprehensive Overview

Boc-2-Fluoro-L-Phenylalanine (CAS No. 114873-00-6) is a synthetic amino acid that has gained significant attention in the fields of medicinal chemistry and peptide synthesis. This compound is a fluorinated derivative of the natural amino acid L-phenylalanine, with a tert-butyloxycarbonyl (Boc) protecting group attached to the amino group. The introduction of the fluorine atom at the 2-position of the phenyl ring imparts unique properties to this molecule, making it a valuable tool in various research applications.

The Boc protecting group in Boc-2-Fluoro-L-Phenylalanine is widely used in peptide synthesis to prevent premature reactions and ensure controlled stepwise addition of amino acids. Once the desired peptide sequence is assembled, the Boc group can be selectively removed using acidic conditions, allowing for further functionalization or conjugation with other molecules. This versatility makes Boc-2-Fluoro-L-Phenylalanine an essential building block in the synthesis of complex peptides and proteins.

Recent studies have highlighted the importance of fluorinated amino acids like Boc-2-Fluoro-L-Phenylalanine in enhancing the biological properties of peptides and proteins. Fluorine atoms are known for their ability to modulate conformational stability, hydrophobicity, and binding affinity, which can significantly impact the pharmacological properties of therapeutic peptides. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that incorporating fluorinated amino acids into peptide sequences can improve their cell permeability and metabolic stability, making them more suitable for drug development.

In addition to its role in peptide synthesis, Boc-2-Fluoro-L-Phenylalanine has also found applications in the study of protein-protein interactions and enzyme inhibition. The fluorine atom can serve as a bioisostere for hydrogen, altering the electronic environment around the phenyl ring and influencing protein binding sites. This property has been exploited in the design of inhibitors for various enzymes, including proteases and kinases, which are key targets in many disease pathways.

The synthesis of Boc-2-Fluoro-L-Phenylalanine typically involves several steps, starting with the protection of L-phenylalanine using tert-butyloxycarbonyl chloride (Boc2O). The protected amino acid is then subjected to selective fluorination at the 2-position of the phenyl ring, often using electrophilic fluorinating agents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI). The final product is purified through chromatographic techniques to ensure high purity and yield.

The safety and handling of Boc-2-Fluoro-L-Phenylalanine should be conducted with standard laboratory precautions. While it is not classified as a hazardous material, it is important to follow good laboratory practices to avoid contamination and ensure accurate results. Proper storage conditions, such as keeping the compound dry and at room temperature, are recommended to maintain its stability and efficacy.

In conclusion, Boc-2-Fluoro-L-Phenylalanine (CAS No. 114873-00-6) is a versatile and valuable compound in modern medicinal chemistry and peptide synthesis. Its unique properties make it an important tool for researchers aiming to develop novel therapeutic agents and gain deeper insights into protein function and interactions. As research continues to advance, the applications of this compound are likely to expand further, contributing to significant advancements in both basic science and drug discovery.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:114873-00-6)BOC-L-2-氟苯丙氨酸
LE2469868
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email